N-[2-(furan-2-yl)-2-(4-methoxybenzenesulfonyl)ethyl]-3,4-dimethylbenzamide

• IUPAC Name: N-[2-(furan-2-yl)-2-(4-methoxyphenyl)sulfonylethyl]-3,4-dimethylbenzamide
• InChI: InChI=1S/C22H23NO5S/c1-15-6-7-17(13-16(15)2)22(24)23-14-21(20-5-4-12-28-20)29(25,26)19-10-8-18(27-3)9-11-19/h4-13,21H,14H2,1-3H3,(H,23,24)
• InChI Key: JYMUISHNXAOAMP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NCC(C2=CC=CO2)S(=O)(=O)C3=CC=C(C=C3)OC)C
• Molecular Formula: C22H23NO5S
• Molecular Weight: 413.5 g/mol

Description

N-[2-(furan-2-yl)-2-(4-methoxybenzenesulfonyl)ethyl]-3,4-dimethylbenzamide, also known as fumarate, is an organic compound with a wide range of applications in scientific research. It is a white crystalline solid with a molecular formula of C13H12N2O4S, and a molecular weight of 296.3 g/mol. Fumarate is a versatile compound, and its structure can be modified to form a variety of derivatives. These derivatives can be used for a variety of purposes, including as catalysts, inhibitors, and as drugs.

Scientific Research Applications

Fumarate has a wide range of applications in scientific research. It is used as a catalyst in the synthesis of organic compounds, as an inhibitor of enzymes, and as a drug. It is also used in the study of biochemical and physiological processes, such as DNA replication and protein synthesis. Fumarate is also used as a reagent in the synthesis of other organic compounds, such as amino acids, peptides, and nucleic acids.

Mechanism of Action

Fumarate is an inhibitor of enzymes, and it works by binding to the active site of enzymes and preventing them from catalyzing reactions. This inhibition occurs through a variety of mechanisms, including the formation of covalent bonds between the N-[2-(furan-2-yl)-2-(4-methoxybenzenesulfonyl)ethyl]-3,4-dimethylbenzamide molecule and the enzyme, the formation of a complex between the this compound molecule and the enzyme, and the formation of a hydrogen bond between the this compound molecule and the enzyme.
Biochemical and Physiological Effects
Fumarate has a wide range of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes involved in DNA replication and protein synthesis, as well as the activity of enzymes involved in the metabolism of fatty acids. It has also been shown to inhibit the activity of enzymes involved in the metabolism of carbohydrates, and it has been shown to have anti-inflammatory and anti-oxidant effects.

Advantages and Limitations for Lab Experiments

Fumarate is a versatile compound, and it has a wide range of applications in scientific research. One of its main advantages is that it can be easily synthesized, and it is relatively inexpensive. Additionally, it is non-toxic and can be used in a variety of laboratory experiments. However, it has some limitations, such as its low solubility in water and its tendency to form complex mixtures with other compounds.

Future Directions

Fumarate has a wide range of applications in scientific research, and there are many potential future directions for its use. One potential future direction is the use of N-[2-(furan-2-yl)-2-(4-methoxybenzenesulfonyl)ethyl]-3,4-dimethylbenzamide as a drug delivery system. Another potential future direction is the use of this compound as a catalyst in the synthesis of organic compounds. Additionally, this compound could be used to study the biochemical and physiological effects of drugs, or to study the effects of environmental pollutants on biochemical and physiological processes. Finally, this compound could be used in the development of new drugs, or as a reagent in the synthesis of other organic compounds.

Synthesis Methods

Fumarate can be synthesized in a variety of ways. One of the most common methods is by the reaction of furan-2-ylmethylsulfonyl chloride with dimethylbenzamide in the presence of an acid catalyst. This reaction produces N-[2-(furan-2-yl)-2-(4-methoxybenzenesulfonyl)ethyl]-3,4-dimethylbenzamide in yields of up to 97%. Another method of synthesis is by the reaction of furan-2-ylmethylsulfonyl chloride with dimethylbenzamide in the presence of an alkaline catalyst. This reaction produces this compound in yields of up to 95%.